Cas no 1282537-84-1 (3-(2,2,2-Trifluoroethoxy)isonicotinonitrile)

3-(2,2,2-Trifluoroethoxy)isonicotinonitrile is a fluorinated pyridine derivative with a nitrile functional group at the 3-position and a trifluoroethoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which enhance metabolic stability and lipophilicity. The trifluoroethoxy group contributes to improved bioavailability and binding affinity in target interactions, while the nitrile moiety offers versatility for further derivatization. Its well-defined synthetic pathway and high purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability under various conditions further supports its utility in exploratory and process chemistry.

3-(2,2,2-Trifluoroethoxy)isonicotinonitrile structure

1282537-84-1 structure

Product Name:3-(2,2,2-Trifluoroethoxy)isonicotinonitrile

CAS No:1282537-84-1

MF:C₈H₅F₃N₂O

MW:202.133311986923

CID:5042176

Update Time:2025-06-08

3-(2,2,2-Trifluoroethoxy)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2,2,2-trifluoroethoxy)isonicotinonitrile
- 3-(2,2,2-trifluoroethoxy)pyridine-4-carbonitrile
- 3-(2,2,2-trifluoroethoxy)-isonicotinonitrile
- 3-(2,2,2-Trifluoroethoxy)isonicotinonitrile
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)5-14-7-4-13-2-1-6(7)3-12/h1-2,4H,5H2
- InChI Key： NQTKEBXDDGSXMO-UHFFFAOYSA-N
- SMILES： FC(COC1C=NC=CC=1C#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 233
XLogP3: 1.7
Topological Polar Surface Area: 45.9

3-(2,2,2-Trifluoroethoxy)isonicotinonitrile Pricemore >>

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TRC	T212121-100mg	3-(2,2,2-trifluoroethoxy)isonicotinonitrile	1282537-84-1		100mg	$ 185.00	2022-06-03
TRC	T212121-500mg	3-(2,2,2-trifluoroethoxy)isonicotinonitrile	1282537-84-1		500mg	$ 680.00	2022-06-03
TRC	T212121-1g	3-(2,2,2-trifluoroethoxy)isonicotinonitrile	1282537-84-1		1g	$ 1070.00	2022-06-03
Life Chemicals	F2147-2161-0.25g	3-(2,2,2-trifluoroethoxy)isonicotinonitrile	1282537-84-1	95%+	0.25g	$720.0	2023-09-06
Life Chemicals	F2147-2161-0.5g	3-(2,2,2-trifluoroethoxy)isonicotinonitrile	1282537-84-1	95%+	0.5g	$758.0	2023-09-06
Life Chemicals	F2147-2161-1g	3-(2,2,2-trifluoroethoxy)isonicotinonitrile	1282537-84-1	95%+	1g	$798.0	2023-09-06
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